Cas no 1805552-60-6 (4-Bromo-2-fluoro-5-(trifluoromethyl)phenol)

• Product Name: 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol
• CAS No: 1805552-60-6
• MF: C₇H₃BrF₄O
• MW: 258.995735406876
• CID: 5074923
• Update Time: 2026-03-01

4-Bromo-2-fluoro-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol
• 2-Bromo-4-fluoro-5-hydroxybenzotrifluoride

• Inchi： 1S/C7H3BrF4O/c8-4-2-5(9)6(13)1-3(4)7(10,11)12/h1-2,13H
• InChI Key： XFJGGRVZKUZFRG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Additional information on 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol

Introduction to 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol (CAS No. 1805552-60-6)

4-Bromo-2-fluoro-5-(trifluoromethyl)phenol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1805552-60-6, belongs to the class of halogenated phenols, which are known for their diverse applications in medicinal chemistry. The presence of multiple halogen atoms, specifically bromine and fluorine, along with a trifluoromethyl group, endows this molecule with enhanced lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery.

The structural composition of 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol includes a benzene ring substituted at the 4-position with a bromine atom, the 2-position with a fluorine atom, and the 5-position with a trifluoromethyl group. This arrangement creates a highly electron-withdrawing environment, which can influence the reactivity and binding affinity of the molecule towards biological targets. The trifluoromethyl group, in particular, is known to enhance binding interactions by increasing hydrophobicity and reducing pKa values, thereby improving pharmacokinetic properties.

In recent years, there has been growing interest in halogenated phenols as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The compound 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol has been explored in several research studies for its potential applications in developing novel therapeutic agents. Its halogen-rich structure makes it a versatile building block for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

One of the most compelling aspects of 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol is its role in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom at the 4-position allows for easy introduction of other functional groups via palladium-catalyzed reactions, enabling the creation of derivatives with enhanced specificity and potency. Similarly, the fluorine atom at the 2-position can modulate metabolic stability and binding interactions, making it an attractive moiety for drug design.

The trifluoromethyl group at the 5-position contributes to the lipophilicity of the molecule, which is often a critical factor in drug efficacy. Lipophilic compounds tend to cross cell membranes more easily, improving their bioavailability and therapeutic effect. Additionally, the electron-withdrawing nature of the trifluoromethyl group can enhance hydrogen bonding interactions with biological targets, leading to stronger binding affinities. These properties have made 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol a preferred candidate for further development in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the potential of 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol as a lead compound for virtual screening and molecular docking studies. High-throughput virtual screening (HTVS) has enabled researchers to rapidly identify promising candidates for further experimental validation. The structural features of this compound make it an ideal candidate for docking against protein targets such as kinases, proteases, and transcription factors. Such computational approaches have accelerated the drug discovery process by narrowing down large chemical libraries into a few promising candidates.

In addition to its pharmaceutical applications, 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol has shown potential in agrochemical research. Halogenated phenols are known to exhibit herbicidal and pesticidal properties due to their ability to disrupt essential biological processes in plants and pests. The unique combination of bromine, fluorine, and trifluoromethyl groups in this compound may contribute to its efficacy as an active ingredient in crop protection products. Further research is needed to explore these applications fully.

The synthesis of 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as bromobenzene or fluorobenzene derivatives, various functional groups can be introduced through sequential halogenation and substitution reactions. The presence of multiple reactive sites on the benzene ring allows for diverse chemical modifications, making it a versatile intermediate for synthetic chemists.

One notable synthetic route involves the bromination of 2-fluoro-5-trifluoromethoxybenzene followed by selective demethylation using boron tribromide or aluminum chloride. This approach provides a straightforward pathway to 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol while maintaining high regioselectivity. Alternative methods include palladium-catalyzed cross-coupling reactions between halogenated aryl halides and organometallic reagents, which offer excellent yields and functional group tolerance.

The safety profile of 4-Bromo-2-fluoro-5-(trifluoromethyl)phenol is another important consideration in its application as a research chemical. While it is not classified as hazardous under standard conditions, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound in laboratory settings. Additionally, adequate ventilation should be ensured to prevent inhalation of any dust or vapors that may be generated during synthesis or manipulation.

In conclusion,4-Bromo-2-fluoro-5-(trifluoromethyl)phenol (CAS No. 1805552-60-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive scaffold for drug discovery，and its synthetic versatility allows for further functionalization into more complex molecules。With ongoing advancements in computational chemistry and synthetic methodologies，this compound is poised to play a crucial role in future therapeutic developments.